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Hard chromium plating has long been the industry standard for applications demanding high

wear resistance and durability. However, growing environmental and health concerns

associated with the hexavalent chromium used in the plating process have spurred research

into viable alternatives. Among the most promising replacements are tin-zinc (Sn-Zn) alloy

coatings, which offer a compelling combination of corrosion resistance and favorable

tribological properties. This guide provides an objective comparison of the wear resistance of

zinc-based coatings and hard chromium, supported by experimental data, to aid in material

selection for demanding applications.

While direct comparative studies between tin-zinc and hard chromium are limited, valuable

insights can be drawn from research comparing pure zinc and hard chromium coatings under

identical conditions. The data presented here is based on a study by S. Rhaiem et al., which

characterized the tribological behavior of electrodeposited zinc and hard chromium coatings on

a C45 steel substrate.

Quantitative Data Summary
The following table summarizes the key tribological and mechanical properties of hard

chromium and zinc coatings as determined by experimental testing.
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Property
Hard Chromium
Coating

Zinc Coating
C45 Steel
Substrate
(Uncoated)

Microhardness (HV) 1050 160 240

Stabilized Coefficient

of Friction
~0.75 ~0.75 ~0.6

Maximum Wear Track

Depth (µm)
~1.2 ~4.5 ~1.2

Performance Analysis
The experimental data reveals that hard chromium exhibits significantly higher hardness

compared to both the zinc coating and the uncoated steel substrate.[1] In terms of wear

resistance, the hard chromium coating demonstrated performance on par with the uncoated

C45 steel substrate, both showing a minimal wear track depth of approximately 1.2 µm.[1] In

contrast, the zinc coating exhibited a considerably deeper wear track of about 4.5 µm,

indicating lower wear resistance under the tested conditions.[1]

Interestingly, both the hard chromium and zinc coatings displayed a similar stabilized coefficient

of friction, which was notably higher than that of the uncoated substrate.[1] The primary wear

mechanism observed for the zinc coating was attributed to the severe shearing of the surface

layers, primarily due to the plowing action of the steel counterbody.[1]

Experimental Protocol
The tribological data was obtained using a linear reciprocating tribometer. The following

protocol was employed:

1. Specimen Preparation:

Substrate: C45 steel.

Coatings:

Hard chromium electrodeposited on C45 steel.
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Zinc electrodeposited on C45 steel.

Counterbody: 100Cr6 steel ball.

2. Tribological Testing:

Apparatus: Linear reciprocating tribometer.

Test Type: Pin-on-plate configuration with the 100Cr6 steel ball as the pin and the

coated/uncoated steel as the plate.

Normal Load: Varied to assess its influence on wear.

Sliding Speed: Maintained constant throughout the tests.

Environment: Conducted under dry friction conditions.

3. Data Analysis:

Coefficient of Friction: Continuously monitored and recorded during the test.

Wear Track Analysis: The profile and maximum depth of the wear tracks were measured

post-testing to quantify material loss.

Microhardness: Measured to characterize the mechanical properties of the coatings and

substrate.[1]

Visualizing the Experimental Workflow
The logical flow of the wear resistance testing process can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8454451#wear-resistance-of-tin-zinc-coatings-
versus-hard-chromium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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